Cas no 892852-83-4 (3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide)

• Product Name: 3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide
• CAS No: 892852-83-4
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• CID: 6158979
• PubChem ID: 7189654
• Update Time: 2025-07-21

3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide
• SR-01000016022-1
• AKOS024611682
• MLS000624276
• HMS2735C04
• 3-(benzenesulfonyl)-N-(1,3-dioxo-4-isoindolyl)propanamide
• 892852-83-4
• N-(1,3-dioxoisoindolin-4-yl)-3-(phenylsulfonyl)propanamide
• SR-01000016022
• SMR000323579
• N-[1,3-bis(oxidanylidene)isoindol-4-yl]-3-(phenylsulfonyl)propanamide
• BDBM69086
• CHEMBL1408177
• F1821-0252
• 3-besyl-N-(1,3-diketoisoindolin-4-yl)propionamide
• cid_7189654
• 3-(benzenesulfonyl)-N-(1,3-dioxoisoindol-4-yl)propanamide

• Inchi： 1S/C17H14N2O5S/c20-14(9-10-25(23,24)11-5-2-1-3-6-11)18-13-8-4-7-12-15(13)17(22)19-16(12)21/h1-8H,9-10H2,(H,18,20)(H,19,21,22)
• InChI Key： AVYBGKWCWKWCSY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(CCC(NC1C=CC=C2C(NC(C=12)=O)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 358.06234272g/mol
• Monoisotopic Mass: 358.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide

Research Briefing on 3-(Benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide (CAS: 892852-83-4)

In recent years, the compound 3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide (CAS: 892852-83-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of enzyme inhibition and targeted drug design. The following briefing provides an overview of the latest research findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The synthesis and characterization of 3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide have been detailed in several recent studies. Researchers have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), to confirm its molecular structure and purity. The compound's stability under various physiological conditions has also been evaluated, with findings suggesting its suitability for further pharmacological testing.

One of the most promising aspects of this compound is its potential as an enzyme inhibitor. Preliminary in vitro studies have demonstrated its ability to selectively target specific enzymes involved in inflammatory pathways. For instance, research has shown that 3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide exhibits inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential utility in the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's role in cancer therapy. Studies have indicated that 3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide may interfere with signaling pathways critical for tumor growth and survival. For example, it has been shown to modulate the activity of protein kinases involved in cell proliferation, making it a candidate for further evaluation in oncology research.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic profile.

In conclusion, 3-(benzenesulfonyl)-N-(1,3-dioxo-2,3-dihydro-1H-isoindol-4-yl)propanamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and demonstrated biological activities position it as a promising candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and overcome existing challenges in its development.